Cas no 42456-75-7 (1-(5-chloro-4-nitrothiophen-2-yl)ethanone)

• Product Name: 1-(5-chloro-4-nitrothiophen-2-yl)ethanone
• CAS No: 42456-75-7
• MF: C₆H₄ClNO₃S
• MW: 205.618859291077
• MDL: MFCD00084858
• CID: 2196670
• PubChem ID: 521105
• Update Time: 2025-07-29

1-(5-chloro-4-nitrothiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-4-nitro-2-thienyl)ethan-1-one
• 1-(5-Chloro-4-nitro-thiophen-2-yl)-ethanone
• 1-(5-chloro-4-nitrothiophen-2-yl)ethanone
• MFCD00084858
• 2-chloro-3-nitro-5-acetylthiophene
• 1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one
• W10441
• 5-acetyl-2-chloro-3-nitrothiophene
• Ketone, 5-chloro-4-nitro-2-thienyl methyl
• CS-0037743
• 1-(5-chloro-4-nitro-2-thienyl)ethanone
• AKOS000281340
• SCHEMBL2681454
• AS-65103
• 5-Acetyl-2-chloro-3-nitrothiophene, tech
• EN300-127601
• 42456-75-7
• DTXSID80334552
• HHHNIUPEIAJYKY-UHFFFAOYSA-N
• DTXCID90285642
• SBA45675
• 830-585-5

• MDL： MFCD00084858
• Inchi： 1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3
• InChI Key： HHHNIUPEIAJYKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C)=O)S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.9600419g/mol
• Monoisotopic Mass: 204.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes